7,7-dimethyl-5H,7H-furo[3,4-d]pyrimidin-2-amine
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Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Research indicates the synthesis of novel polyheterocyclic systems derived from cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidine, showcasing pronounced antimicrobial properties. A study highlights the role of the 3,5-dimethyl-1H-pyrazol-1-yl moiety in enhancing antimicrobial activity, examining its influence on chemical rearrangements and equilibrium processes (Sirakanyan et al., 2021).
Insecticidal and Antibacterial Potential
Another study focused on the synthesis of pyrimidine-linked pyrazole heterocyclics via microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential. The synthesized compounds demonstrated activity against specific insects and microorganisms, offering insights into the relationship between structure and biological activity (Deohate & Palaspagar, 2020).
Efficient Synthesis Techniques
Efforts to develop divergent and efficient synthesis methods for furo- and thieno[2,3-d]pyrimidin-4-amine derivatives via microwave irradiation have been reported. These methodologies leverage readily available amines and carbonitriles, converting them into formamidines and subsequently desired derivatives, highlighting advancements in synthesis techniques (Han et al., 2010).
Inhibitory Activity against Ser/Thr Kinases
A specific study elaborates on the synthesis of 7-substituted pyrido[2',3':4,5]furo[3,2-d]pyrimidin-4-amines and their evaluation for inhibitory activity against a series of Ser/Thr kinases. The findings present potential therapeutic implications, with certain compounds showing specificity and potent inhibitory effects against targeted kinases (Deau et al., 2013).
Mechanism of Action
Target of Action
Similar compounds have been found to target atr kinase , which is essential for the viability of replicating cells responding to the accumulation of single-strand breaks in DNA .
Mode of Action
Similar compounds have been found to inhibit atr kinase , which could potentially lead to the disruption of DNA repair mechanisms and cell cycle regulation .
Biochemical Pathways
Inhibition of atr kinase by similar compounds could potentially affect dna repair pathways and cell cycle regulation .
Result of Action
Similar compounds have shown strong efficacy in inhibiting the growth of certain tumor cells .
properties
IUPAC Name |
7,7-dimethyl-5H-furo[3,4-d]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-8(2)6-5(4-12-8)3-10-7(9)11-6/h3H,4H2,1-2H3,(H2,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DUCVBBXFYRNNNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C2=NC(=NC=C2CO1)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.